Cas no 130403-18-8 (3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-(hydroxymethyl)-)

• Product Name: 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-(hydroxymethyl)-
• CAS No: 130403-18-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 140653
• PubChem ID: 3076191
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-5-(hydroxymethyl)-
• N-(2,6-dimethylphenyl)-5-(hydroxymethyl)-1,2-oxazole-3-carboxamide
• D3017
• D-3017
• BRN 5853002
• 527HOM1DFY
• N-(2,6-Dimethylphenyl)-5-(hydroxymethyl)-3-isoxazolecarboxamide
• UNII-527HOM1DFY
• 3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-(hydroxymethyl)-
• DTXSID90156525
• SCHEMBL9133800
• D 3017
• 130403-18-8

• Inchi： 1S/C13H14N2O3/c1-8-4-3-5-9(2)12(8)14-13(17)11-6-10(7-16)18-15-11/h3-6,16H,7H2,1-2H3,(H,14,17)
• InChI Key： INTCSWFXEXGUFR-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C(NC2C(C)=CC=CC=2C)=O)=N1

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 365.4°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.623
• PSA: 75.36